Cas no 1081132-65-1 (3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one)

• Product Name: 3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one
• CAS No: 1081132-65-1
• MF: C₁₈H₁₃N₃O₂S
• MW: 335.379722356796
• CID: 5343736
• Update Time: 2025-10-28

3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one
• 3-[3-(4-methylsulfanylphenyl)-1,2,4-oxadiazol-5-yl]-1H-quinolin-4-one
• 3-{3-[4-(methylthio)phenyl]-1,2,4-oxadiazol-5-yl}quinolin-4(1H)-one
• STL351433
• 3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}quinolin-4(1H)-one
• 3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one

• Inchi： 1S/C18H13N3O2S/c1-24-12-8-6-11(7-9-12)17-20-18(23-21-17)14-10-19-15-5-3-2-4-13(15)16(14)22/h2-10H,1H3,(H,19,22)
• InChI Key： PIRXYQRVMHDXAG-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1=NOC(C2=CNC3C=CC=CC=3C2=O)=N1

Computed Properties

• Exact Mass: 335.073
• Monoisotopic Mass: 335.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 93.3

Additional information on 3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one

Introduction to 3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one (CAS No. 1081132-65-1)

3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one (CAS No. 1081132-65-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinolinones, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this compound, particularly the presence of the 1,2,4-oxadiazole and methylsulfanylphenyl moieties, contribute to its enhanced pharmacological profile.

The chemical structure of 3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one is characterized by a central quinolinone core linked to a 1,2,4-oxadiazole ring through a phenyl group substituted with a methylsulfanyl group. This arrangement provides the molecule with a high degree of structural rigidity and stability, which are crucial for its biological activity. The quinolinone scaffold is a well-known privileged structure in drug discovery due to its ability to interact with various biological targets.

Recent studies have highlighted the potential of 3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one as an anticancer agent. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent cytotoxic activity against a panel of human cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the induction of apoptosis and cell cycle arrest at the G2/M phase. These findings suggest that this compound could be a promising lead for the development of new anticancer drugs.

In addition to its anticancer properties, 3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one has also shown potential as an anti-inflammatory agent. A study published in the European Journal of Pharmacology reported that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation.

The pharmacokinetic properties of 3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one have been extensively studied to assess its suitability for therapeutic use. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These properties are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further enhance the therapeutic potential of 3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one, researchers are exploring various strategies for drug delivery and formulation. For example, nanoparticle-based delivery systems have been developed to improve the solubility and stability of this compound. These formulations have shown promising results in preclinical models, demonstrating enhanced efficacy and reduced toxicity compared to conventional formulations.

The safety profile of 3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one has been evaluated in several preclinical studies. Toxicity assessments conducted in animal models have revealed that this compound is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety studies will be required before it can advance to clinical trials.

In conclusion, 3-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}-1,4-dihydroquinolin-4-one (CAS No. 1081132-65-1) represents a promising lead compound in the development of novel therapeutics for cancer and inflammatory diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and optimization. Ongoing research aims to elucidate its full therapeutic potential and pave the way for its eventual clinical application.